N-(4-ethoxyphenyl)-3-{[4-(propan-2-yl)phenyl]sulfonyl}[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: N-(4-ethoxyphenyl)-3-(4-propan-2-ylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C26H25N5O3S/c1-4-34-20-13-11-19(12-14-20)27-24-22-7-5-6-8-23(22)31-25(28-24)26(29-30-31)35(32,33)21-15-9-18(10-16-21)17(2)3/h5-17H,4H2,1-3H3,(H,27,28)
• InChI Key: FXBGHAWWJSJZNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC3=C(N=NN3C4=CC=CC=C42)S(=O)(=O)C5=CC=C(C=C5)C(C)C
• Molecular Formula: C26H25N5O3S
• Molecular Weight: 487.6 g/mol

Description

N-(4-ethoxyphenyl)-3-{[4-(propan-2-yl)phenyl]sulfonyl}[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C26H25N5O3S and its molecular weight is 487.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Research on similar compounds, such as various triazole derivatives, has demonstrated antimicrobial properties. For instance, novel triazole derivatives have been synthesized and screened for their antimicrobial activities, with some showing good or moderate activities against test microorganisms (Bektaş et al., 2007). This suggests that the compound could potentially possess antimicrobial properties, warranting further investigation into its effectiveness against specific bacteria or fungi.

Anticancer Activities

A series of triazoloquinazolinone-based compounds were designed as tubulin polymerization inhibitors and vascular disrupting agents, with some derivatives exhibiting potent anticancer activity across a variety of cancer cell lines (Driowya et al., 2016). This indicates a potential application of the compound in cancer research, specifically in the development of new anticancer therapies targeting tubulin assembly and disrupting tumor vasculature.

Herbicidal Activity

Compounds within the triazolo[1,5-a]pyridine-2-sulfonamide group have been prepared and found to possess excellent herbicidal activity on a broad spectrum of vegetation at low application rates (Moran, 2003). Although the direct relevance to N-(4-ethoxyphenyl)-3-{[4-(propan-2-yl)phenyl]sulfonyl}[1,2,3]triazolo[1,5-a]quinazolin-5-amine is indirect, it suggests a potential line of inquiry into its use as a herbicide or in other agricultural applications.

H1-Antihistaminic Agents

Further, some triazoloquinazolinone derivatives have been identified as new classes of H1-antihistaminic agents, indicating significant in vivo H1-antihistaminic activity and potential as prototypes for the development of new antihistamines (Alagarsamy et al., 2008). This opens up another avenue for research into the compound's potential for therapeutic use in allergic reactions and related conditions.